Cas no 1666-10-0 (Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI))

• Product name: Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI)
• CAS No: 1666-10-0
• MF: C₁₂H₂₀NO₃P
• MW: 257.2659
• CID: 191696
• PubChem ID: 121147

Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI)
• N-Dipropan-2-yloxyphosphorylaniline
• Diisopropyl phenylphosphoramidate
• phosphoramidic acid, N-phenyl-, bis(1-methylethyl) ester
• Phenylphosphoramidic acid diisopropyl ester
• 1666-10-0
• DTXSID60937222
• BRN 2734571
• Dipropan-2-yl N-phenylphosphoramidate
• Phosphoramidic acid, phenyl-, bis(1-methylethyl) ester
• Phosphoramidic acid, phenyl-, diisopropyl ester
• Diisopropyl anilidophosphate

• Inchi： InChI=1S/C12H20NO3P/c1-10(2)15-17(14,16-11(3)4)13-12-8-6-5-7-9-12/h5-11H,1-4H3,(H,13,14)
• InChI Key： AGOJKEHFCDIXQZ-UHFFFAOYSA-N
• SMILES： CC(OP(NC1C=CC=CC=1)(=O)OC(C)C)C

Computed Properties

• Exact Mass: 257.1182
• Monoisotopic Mass: 257.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56